![molecular formula C6H9Cl2N3 B1379913 6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine dihydrochloride CAS No. 871726-36-2](/img/structure/B1379913.png)
6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine dihydrochloride
Overview
Description
“6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine dihydrochloride” is a chemical compound with the CAS Number: 871726-36-2 . It has a molecular weight of 194.06 and a linear formula of C6H9Cl2N3 . It is a brown solid .
Molecular Structure Analysis
The molecular structure of “6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine dihydrochloride” is represented by the linear formula C6H9Cl2N3 .Physical And Chemical Properties Analysis
“6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine dihydrochloride” is a brown solid . It has a molecular weight of 194.06 and a linear formula of C6H9Cl2N3 .Scientific Research Applications
Synthesis of Pharmaceutical Drugs
6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine dihydrochloride: is a versatile building block in the synthesis of various pharmaceutical drugs. Its pyrrolopyrazine core is integral in creating compounds that exhibit a wide range of biological activities. This compound is particularly valuable in constructing molecules that may interact with central nervous system receptors or serve as kinase inhibitors, which are crucial in cancer therapy .
Medicinal Chemistry Research
In medicinal chemistry, this compound is used to develop new chemical entities with potential therapeutic effects. Its structure allows for the creation of analogs and derivatives that can be screened for activity against different diseases. Researchers can modify the pyrrolopyrazine core to produce compounds with enhanced efficacy, reduced toxicity, and improved pharmacokinetic properties .
Drug Discovery and Development
The compound’s solubility in water makes it suitable for high-throughput screening in drug discovery. It can be used to identify active compounds in large chemical libraries through various in vitro assays. The data obtained can lead to the development of new drugs that can be further optimized for clinical use .
Biological and Pharmacological Studies
6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine dihydrochloride: is studied for its biological and pharmacological activities. It serves as a reference compound in assays to understand the mechanism of action of new drugs and to study their interaction with biological targets. This is essential for elucidating the pathways involved in disease progression and for identifying potential intervention points .
Chemical Synthesis Research
This compound is also used in chemical synthesis research to explore new synthetic pathways and reactions. Its reactivity can be harnessed to develop novel synthetic methods that can be applied to the production of complex molecules. This research has implications not only for pharmaceuticals but also for materials science .
Educational and Training Purposes
In academic settings, 6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine dihydrochloride is used for educational purposes. It provides a practical example for students to learn about heterocyclic chemistry and the role of such compounds in drug design and development. It is also used in laboratory courses to teach synthetic and analytical techniques .
Safety And Hazards
properties
IUPAC Name |
6,7-dihydro-5H-pyrrolo[3,4-b]pyrazine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3.2ClH/c1-2-9-6-4-7-3-5(6)8-1;;/h1-2,7H,3-4H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUSJLVPGHNUJRJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=NC=CN=C2CN1.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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